2-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide

• IUPAC Name: 2-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide
• InChI: InChI=1S/C14H14FNO2/c1-10-7-8-11(18-10)9-16(2)14(17)12-5-3-4-6-13(12)15/h3-8H,9H2,1-2H3
• InChI Key: CAOOPRKSHKXQMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C)C(=O)C2=CC=CC=C2F
• Molecular Formula: C14H14FNO2
• Molecular Weight: 247.26 g/mol

Description

2-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of benzamide derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. It has also been shown to induce cell death in cancer cells through the activation of apoptotic pathways.
Biochemical and Physiological Effects:
2-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and inhibit the growth of cancer cells. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide is its potential therapeutic applications. It has shown promising results in various studies and has the potential to be developed into a new drug. However, one of the limitations for lab experiments is the lack of understanding of its mechanism of action. Further studies are needed to fully understand its therapeutic potential.

Future Directions

There are several future directions for the study of 2-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential use in combination therapy with other drugs. Additionally, further studies are needed to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide can be achieved through a multi-step process. The first step involves the reaction of 2-fluorobenzoyl chloride with N-methyl-N-[(5-methylfuran-2-yl)methyl]amine in the presence of a base. This reaction results in the formation of 2-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide as the final product.

Scientific Research Applications

2-fluoro-N-methyl-N-[(5-methylfuran-2-yl)methyl]benzamide has been extensively studied for its potential therapeutic applications. It has shown promising results in various studies, including its use as an anti-inflammatory, anti-tumor, and anti-cancer agent. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.